Cas no 1213507-19-7 (2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol)

• Product Name: 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol
• CAS No: 1213507-19-7
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD09831225
• CID: 5593089
• PubChem ID: 55277452
• Update Time: 2025-08-04

2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-((1S)-1-AMINO-2-HYDROXYETHYL)-6-CHLOROPHENOL
• Benzeneethanol, β-amino-3-chloro-2-hydroxy-, (βS)-
• AKOS015928402
• AKOS006329155
• 2-[(1S)-1-amino-2-hydroxyethyl]-6-chlorophenol
• 1213507-19-7
• EN300-1983448
• 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol

• MDL： MFCD09831225
• Inchi： 1S/C8H10ClNO2/c9-6-3-1-2-5(8(6)12)7(10)4-11/h1-3,7,11-12H,4,10H2/t7-/m1/s1
• InChI Key： PDKJEZHXIVATRZ-SSDOTTSWSA-N
• SMILES： C1(O)=C(Cl)C=CC=C1[C@H](N)CO

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 356.8±37.0 °C(Predicted)
• pka: 7.60±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol

Introduction to 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol (CAS No. 1213507-19-7)

2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol, identified by its Chemical Abstracts Service (CAS) number 1213507-19-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its chiral center and functional groups, has garnered attention for its potential applications in drug discovery and molecular research. The presence of both an amino group and a hydroxyl group, coupled with the structural rigidity provided by the aromatic ring and the chloro substituent, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol exhibits a unique combination of features that contribute to its reactivity and utility. The amino group (-NH₂) can participate in hydrogen bonding and salt formation, while the hydroxyl group (-OH) introduces both acidity and the ability to form hydrogen bonds. The chlorine atom at the para position relative to the hydroxyl group enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in synthetic chemistry. The (1S) configuration at the stereogenic center adds another layer of complexity, influencing both physical properties and biological interactions.

In recent years, there has been growing interest in chiral compounds for their role in asymmetric synthesis and enantioselective drug development. The enantiomeric purity of 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol is crucial for its applications in pharmaceuticals, where the biological activity can vary significantly between enantiomers. Advances in catalytic asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one, facilitating their use in drug design.

Current research in medicinal chemistry has highlighted the importance of multifunctional scaffolds that can interact with multiple biological targets. 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol fits this criterion well, as its structural features allow for interactions with enzymes, receptors, and other biomolecules. For instance, studies have shown that phenolic derivatives can exhibit antioxidant properties due to the presence of hydroxyl groups, which can scavenge free radicals and protect against oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases and inflammation-related conditions.

The chloro substituent in 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol also plays a critical role in its reactivity. Chloroaromatic compounds are known to participate in various chemical reactions, including nucleophilic aromatic substitution (SNAr), which is widely used in drug synthesis. Additionally, the electron-withdrawing nature of chlorine can modulate the electronic properties of the aromatic ring, influencing its interaction with biological targets. This makes it a valuable tool for medicinal chemists seeking to fine-tune the properties of their compounds.

Recent studies have explored the potential of 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol as a precursor for more complex molecules. For example, researchers have investigated its use as a building block for kinase inhibitors, which are important in treating cancers and inflammatory diseases. The combination of an amino group and a hydroxyl group provides multiple sites for further functionalization, allowing chemists to design molecules with specific binding affinities and selectivities. Additionally, the chiral center offers an opportunity to develop enantiomerically pure inhibitors that exhibit improved pharmacokinetic profiles.

The hydroxyl group in 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol also contributes to its solubility and bioavailability, which are critical factors in drug development. Hydrophilic molecules are generally better absorbed and distributed within the body compared to hydrophobic ones. This property can be exploited to enhance the therapeutic efficacy of drugs derived from this compound. Furthermore, hydroxyl groups can participate in hydrogen bonding with biological targets, improving binding affinity and stability.

In conclusion, 2-(1S)-1-amino-2-hydroxyethyl-6-chlorophenol (CAS No. 1213507-19-7) is a promising compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable scaffold for drug discovery and molecular research. The ongoing exploration of its potential as an intermediate for more complex molecules underscores its importance in modern drug development efforts.